![molecular formula C19H19N3O4S2 B2725045 N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide CAS No. 899735-19-4](/img/structure/B2725045.png)
N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide is a useful research compound. Its molecular formula is C19H19N3O4S2 and its molecular weight is 417.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Characterization
Heterocyclic Compounds Synthesis : A study by Patel et al. (2015) involved synthesizing novel heterocyclic compounds similar in structure to the specified compound, characterized by spectroscopic methods and evaluated for antibacterial and antifungal activities. This research highlights the potential of such compounds in antimicrobial applications (Patel, Patel, & Shah, 2015).
Microwave-Assisted Synthesis : Ulus et al. (2016) reported on the microwave-assisted synthesis of acridine-acetazolamide conjugates, showing inhibition effects on human carbonic anhydrase isoforms. The structure-activity relationships (SAR) delineated from this study provide insights into the molecular interactions of similar benzamide derivatives (Ulus, Aday, Tanc, Supuran, & Kaya, 2016).
Molecular and Electronic Structure Investigations : Cakmak et al. (2022) synthesized a thiazole-based heterocyclic amide, structurally similar to the specified compound, and performed a comprehensive study including X-ray diffraction, density functional theory (DFT) modeling, and antimicrobial activity assessment. This work exemplifies the multifaceted approach to understanding the properties and applications of such compounds (Cakmak, Koşar Kırca, Veyisoğlu, Yakan, Ersanli, & Kütük, 2022).
Potential Applications
Antimicrobial and Antifungal Activities : Research by Zaki, Al-Gendey, and Abdelhamid (2018) on derivatives bearing chalcone backbones, structurally related to the specified compound, demonstrated significant pharmacological activities, including antimicrobial and antifungal properties. This suggests potential applications of such compounds in developing new antimicrobial agents (Zaki, Al-Gendey, & Abdelhamid, 2018).
Anticancer Agents Development : A study on benzo[d]thiazole-2-carboxamide derivatives by Zhang et al. (2017) focused on their synthesis, cytotoxic evaluation against various cancer cell lines, and potential as epidermal growth factor receptor (EGFR) inhibitors. The compound 6i showed potent cytotoxic activities, indicating the relevance of such compounds in cancer research (Zhang, Deng, Zhang, Meng, Wu, Li, Zhao, & Hu, 2017).
properties
IUPAC Name |
N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)-4-[furan-2-ylmethyl(methyl)sulfamoyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S2/c1-22(12-14-4-3-11-26-14)28(24,25)15-9-7-13(8-10-15)18(23)21-19-20-16-5-2-6-17(16)27-19/h3-4,7-11H,2,5-6,12H2,1H3,(H,20,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHLVRHVLDHZSOM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CO1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)CCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.